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Introduction
CD73, also known as ecto-5'-nucleotidase (NT5E), is a cell surface enzyme that plays a critical

role in the tumor microenvironment by converting adenosine monophosphate (AMP) to

adenosine.[1] Extracellular adenosine is a potent immunosuppressive molecule that impairs the

function of various immune cells, including T cells and Natural Killer (NK) cells, thereby

allowing cancer cells to evade immune surveillance.[2][3] High expression of CD73 in various

cancers is often associated with poor prognosis and resistance to therapy.[1]

CD73-IN-2 is a novel small molecule inhibitor of CD73. These application notes provide

detailed protocols for the preclinical evaluation of CD73-IN-2, including its enzymatic inhibition,

effects on cancer cells and immune cells in vitro, and its anti-tumor efficacy in vivo.

CD73 Signaling Pathway
The canonical pathway for extracellular adenosine production involves the sequential

dephosphorylation of adenosine triphosphate (ATP) by two key ectonucleotidases: CD39 and

CD73. CD39 converts ATP and adenosine diphosphate (ADP) to AMP. Subsequently, CD73

hydrolyzes AMP into adenosine, which then signals through adenosine receptors (e.g., A2A

and A2B receptors) on immune and cancer cells, leading to immunosuppression and tumor

growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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